Cas no 606-31-5 (2,6-Dinitrobenzaldehyde)

2,6-Dinitrobenzaldehyde Properties

Names and Identifiers

• 2,6-Dinitrobenzaldehyde
• Benzaldehyde, 2,6-dinitro-
• 2,5-DIMETHYL-1-[5-(MORPHOLINE-4-SULFONYL)-2-PYRROLIDIN-1-YL-PHENYL]-1H-PYRROLE-3-CARBALDEHYDE
• 2,6-Dinitro-benzaldehyd
• 2,6-dinitro-benzaldehyde
• Benzaldehyde,2,6-dinitro
• EINECS 210-113-9
• F12424
• InChI=1/C7H4N2O5/c10-4-5-6(8(11)12)2-1-3-7(5)9(13)14/h1-4
• 606-31-5
• AKOS015995504
• AKOS015889047
• CCRIS 3033
• 4-07-00-00611 (Beilstein Handbook Reference)
• 2,6-Dinitrobenzaldehyde, 98%
• NS00034409
• Benzeneacetaldehyde,2-methyl-(9CI)
• MFCD00007133
• AS-47166
• SCHEMBL272154
• SCHEMBL13513679
• CS-0359019
• FT-0602368
• DTXSID90209404
• BRN 2113951
• DB-005155
• +Expand

• MDL： MFCD00007133
• InChIKey： WHFZQNNDIJKLIO-UHFFFAOYSA-N
• Inchi： 1S/C7H4N2O5/c10-4-5-6(8(11)12)2-1-3-7(5)9(13)14/h1-4H
• SMILES： [N+](C1C=CC=C([N+]([O-])=O)C=1C=O)([O-])=O

Computed Properties

• Exact Mass: 196.012021g/mol
• Surface Charge: 0
• XLogP3: 0.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 196.012021g/mol
• Monoisotopic Mass: 196.012021g/mol
• Topological Polar Surface Area: 109Ų
• Heavy Atom Count: 14
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.36190
• PSA: 108.71000
• Refractive Index: 1.66
• Boiling Point: 363.2 °C at 760 mmHg
• Melting Point: 120-122 °C (lit.)
• Flash Point: 192.1 °C
• Density: 1.571

2,6-Dinitrobenzaldehyde Security Information

• Symbol: GHS07
• RTECS：CU5957500
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：9

2,6-Dinitrobenzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%